Cas no 128-39-2 (2,6-Di-tert-butylphenol)

• Product Name: 2,6-Di-tert-butylphenol
• CAS No: 128-39-2
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• MDL: MFCD00008820
• CID: 36205
• PubChem ID: 31405
• Update Time: 2026-05-14

2,6-Di-tert-butylphenol Chemical and Physical Properties

Names and Identifiers

• 2,6-Di-tert-butylphenol
• 2,6-DTBP
• 2,6-Di-(tert-butyl)phenol
• 2,6-Ditertbutyl phenol
• 2,6-bis(1,1-dimethylethyl)-Phenol
• 2,6-di-tert-butyl-pheno
• 2,6-bis(1,1-dimethylethyl)phenol
• 2,6-bis(tert-butyl)phenol
• 2,6-di-t-butylphenol
• ethanox 701
• 2,6-Di-tert-butylphenolneat
• 2,6-ditert-butylphenol
• AN701
• 2DTBP
• Ethyl701
• 2,6 DTBP
• Hitec4701
• Isonox103
• EthylAN701
• Ethyl 701
• ethanox701
• Isonox 103

• MDL： MFCD00008820
• Inchi： 1S/C14H22O/c1-13(2,3)10-8-7-9-11(12(10)15)14(4,5)6/h7-9,15H,1-6H3
• InChI Key： DKCPKDPYUFEZCP-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=C(C(=CC=C1)C(C)(C)C)O
• BRN： 1841887

Computed Properties

• Exact Mass: 206.16700
• Monoisotopic Mass: 206.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Colorless or yellowish flammable liquid.
• Density: 0.91
• Melting Point: 34-37 °C (lit.)
• Boiling Point: 253°C(lit.)
• Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
• Refractive Index: 1.5312
• Solubility: 0.003g/l
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Incompatible with acid chlorides, acid anhydrides, bases, brass, copper, copper alloys, oxidizing agents.
• PSA: 20.23000
• LogP: 3.98720
• Sensitiveness: Sensitive to light
• Vapor Pressure: <0.01 mmHg ( 20 °C)
• Solubility: Soluble in caustic liquids and common organic solvents.

2,6-Di-tert-butylphenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H412
• Warning Statement： P273
• Hazardous Material transportation number：UN 3145 8/PG 3
• WGK Germany：2
• Hazard Category Code： 38-50/53
• Safety Instruction： S26-S36-S61-S29
• RTECS：SK8265000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Safety Term：9
• Packing Group：III
• Risk Phrases：R22; R51/53
• Packing Group：III
• Hazard Level：9
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,6-Di-tert-butylphenol

Comprehensive Guide to 2,6-Di-tert-butylphenol (CAS No. 128-39-2): Properties, Applications, and Industry Insights

2,6-Di-tert-butylphenol (CAS No. 128-39-2) is a highly versatile alkylated phenol widely recognized for its antioxidant properties and industrial applications. This compound, often abbreviated as 2,6-DTBP, plays a critical role in sectors ranging from polymer stabilization to fuel additives. With increasing interest in sustainable additives and high-performance stabilizers, 2,6-Di-tert-butylphenol has gained attention for its efficiency and compatibility with modern manufacturing processes.

The molecular structure of 2,6-DTBP features two bulky tert-butyl groups adjacent to the hydroxyl group, which enhances its steric hindrance and thermal stability. This unique configuration makes it an excellent radical scavenger, preventing oxidative degradation in polymers, lubricants, and other materials. Researchers and engineers frequently search for "best antioxidant for polyolefins" or "2,6-DTBP vs. BHT comparison," highlighting the compound's relevance in material science.

One of the most prominent applications of 2,6-Di-tert-butylphenol is in the plastics industry, where it serves as a primary antioxidant for polyethylene and polypropylene. Its ability to inhibit chain-breaking oxidation reactions extends the lifespan of plastic products, addressing common queries like "how to improve polymer durability." Additionally, 2,6-DTBP is utilized in fuel stabilizers, preventing gum formation and oxidation in gasoline and diesel—a topic of interest for those searching for "fuel additive for long-term storage."

Beyond industrial uses, 2,6-Di-tert-butylphenol finds applications in pharmaceutical intermediates and cosmetic preservatives. Its mild toxicity profile and efficacy as a stabilizer make it suitable for sensitive formulations. Recent trends show growing searches for "phenolic antioxidants in skincare" and "safe chemical stabilizers," aligning with the compound's expanding role in consumer goods.

The market for 2,6-DTBP is influenced by the demand for high-temperature stabilizers and eco-friendly additives. With industries shifting toward greener alternatives, queries like "biodegradable antioxidant options" or "2,6-DTBP environmental impact" reflect evolving consumer priorities. Manufacturers are also exploring synergies with other antioxidants, such as phosphites, to enhance performance—a hot topic in forums discussing "advanced stabilization systems."

In summary, 2,6-Di-tert-butylphenol (CAS No. 128-39-2) remains a cornerstone in antioxidant technology, bridging gaps between performance, sustainability, and cost-efficiency. Whether you're researching "phenolic antioxidants for industrial use" or "2,6-DTBP suppliers," this compound offers a proven solution for diverse challenges in material science and chemical engineering.